N-(2-methoxy-4-nitrophenyl)methanesulfonamide
Cat. No. B8817493
M. Wt: 246.24 g/mol
InChI Key: OGHIXDRDSPVXJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07745490B2
Procedure details
To a solution of 2-methoxy-4-nitroaniline (5 g) in pyridine (25 ml) at 0° C. was added dropwise methanesulfonyl chloride (3.5 ml). The mixture was left at 0° C. for 1 hour, then brought to RT for 2 h. The mixture was poured onto ice (100 g) and dilute hydrochloric acid (3M, 100 ml), the solid formed was filtered then washed with water and dried to give 2-methoxy-4-nitro-methanesulfonylaminobenzene (7.32 g, 98%) as an off-white crystalline solid.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:9]=[C:8]([N+:10]([O-:12])=[O:11])[CH:7]=[CH:6][C:4]=1[NH2:5].[CH3:13][S:14](Cl)(=[O:16])=[O:15].Cl>N1C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:9]=[C:8]([N+:10]([O-:12])=[O:11])[CH:7]=[CH:6][C:4]=1[NH:5][S:14]([CH3:13])(=[O:16])=[O:15]
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Inputs
Step One
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Name
|
|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
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COC1=C(N)C=CC(=C1)[N+](=O)[O-]
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|
Name
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|
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Quantity
|
3.5 mL
|
|
Type
|
reactant
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|
Smiles
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CS(=O)(=O)Cl
|
|
Name
|
|
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Quantity
|
25 mL
|
|
Type
|
solvent
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|
Smiles
|
N1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
|
brought to RT for 2 h
|
|
Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solid formed
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FILTRATION
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Type
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FILTRATION
|
|
Details
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was filtered
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WASH
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Type
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WASH
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|
Details
|
then washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=C(C=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.32 g | |
| YIELD: PERCENTYIELD | 98% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
